(5E)-2-(3-chlorophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
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Description
The compound (5E)-2-(3-chlorophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one is a thiazolidinone derivative featuring a 3-chlorophenyl imino group at position 2 and a 3,4,5-trimethoxyphenyl methylidene substituent at position 3. Thiazolidinones are heterocyclic scaffolds known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties .
Properties
Molecular Formula |
C19H17ClN2O4S |
|---|---|
Molecular Weight |
404.9 g/mol |
IUPAC Name |
(5E)-2-(3-chlorophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C19H17ClN2O4S/c1-24-14-7-11(8-15(25-2)17(14)26-3)9-16-18(23)22-19(27-16)21-13-6-4-5-12(20)10-13/h4-10H,1-3H3,(H,21,22,23)/b16-9+ |
InChI Key |
QLSQAHDIHODFRP-CXUHLZMHSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)NC(=NC3=CC(=CC=C3)Cl)S2 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=C2C(=O)NC(=NC3=CC(=CC=C3)Cl)S2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Analysis
The table below highlights key structural differences and similarities between the target compound and selected analogs:
Key Differences and Implications
In contrast, compounds with dichlorophenyl (e.g., ) or nitro groups (e.g., ) exhibit electron-withdrawing effects, which may alter redox properties or target affinity. The 3-chlorophenyl imino group in the target compound introduces moderate electron withdrawal, which could stabilize the imino bond against hydrolysis compared to analogs with 4-hydroxyphenyl (e.g., ) or 4-ethoxyphenyl () substituents.
The target compound lacks such substituents, possibly favoring planar conformations. The benzodioxole group in and furan in create rigid, bicyclic structures, which may restrict rotational freedom compared to the flexible trimethoxyphenyl group in the target compound.
Biological Activity Hypotheses: Compounds with hydroxyphenyl groups (e.g., ) may exhibit hydrogen-bonding interactions with targets like tyrosine kinases or DNA topoisomerases. The target compound’s methoxy groups could mimic these interactions while improving metabolic stability.
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